Cas no 1196886-57-3 (2-Amino-4-chloro-7-((tetrahydro-2H-pyran-4-yl)methyl)-5H-pyrrolo[2,3-d]pyrimidin-6(7H)-one)

• Product Name: 2-Amino-4-chloro-7-((tetrahydro-2H-pyran-4-yl)methyl)-5H-pyrrolo[2,3-d]pyrimidin-6(7H)-one
• CAS No: 1196886-57-3
• MF: C₁₂H₁₅ClN₄O₂
• MW: 282.726101160049
• CID: 1095033
• PubChem ID: 58278506
• Update Time: 2025-04-20

2-Amino-4-chloro-7-((tetrahydro-2H-pyran-4-yl)methyl)-5H-pyrrolo[2,3-d]pyrimidin-6(7H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-chloro-7-((tetrahydro-2H-pyran-4-yl)methyl)-5H-pyrrolo[2,3-d]pyrimidin-6(7H)-one
• 2-amino-4-chloro-7-(oxan-4-ylmethyl)-5H-pyrrolo[2,3-d]pyrimidin-6-one
• SCHEMBL1054374
• CHMLARXFDZEPSF-UHFFFAOYSA-N
• 2-amino-4-chloro-7-[(oxan-4-yl)methyl]-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one
• 1196886-57-3
• 2-amino-4-chloro-7-((tetrahydro-2H-pyran-4-yl)methyl)-5,7-dihydro-6H-pyrrolo[2,3-d]pyrimidin-6-one

• Inchi： 1S/C12H15ClN4O2/c13-10-8-5-9(18)17(11(8)16-12(14)15-10)6-7-1-3-19-4-2-7/h7H,1-6H2,(H2,14,15,16)
• InChI Key： CHMLARXFDZEPSF-UHFFFAOYSA-N
• SMILES： ClC1=C2CC(N(C2=NC(N)=N1)CC1CCOCC1)=O

Computed Properties

• Exact Mass: 282.0883534g/mol
• Monoisotopic Mass: 282.0883534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 81.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines